Cas no 796115-52-1 (N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 796115-52-1
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 6399943
• PubChem ID: 2438676
• Update Time: 2025-09-28

N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• starbld0001323
• DTXSID401326532
• HMS3061P20
• AKOS034021887
• 796115-52-1
• Z27647714
• CHEMBL1318028
• MLS002165392
• N-(1,3-benzodioxol-5-yl)-2-methylsulfanylpyridine-3-carboxamide
• SMR001247755
• N-(Benzo[d][1,3]dioxol-5-yl)-2-(methylthio)nicotinamide
• EN300-18108141

• Inchi： 1S/C14H12N2O3S/c1-20-14-10(3-2-6-15-14)13(17)16-9-4-5-11-12(7-9)19-8-18-11/h2-7H,8H2,1H3,(H,16,17)
• InChI Key： OZNQKUSEPMSCMJ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 288.05686342g/mol
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.8Ų

Additional information on N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide

Recent Advances in the Study of N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 796115-52-1)

N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS: 796115-52-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the modulation of key biological pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activity, and potential clinical relevance.

The compound's unique structure, featuring a 1,3-dioxaindan moiety linked to a pyridine-3-carboxamide scaffold, has been the subject of extensive structural-activity relationship (SAR) studies. Researchers have explored its interactions with various molecular targets, including kinases and other enzymes involved in signal transduction. Recent in vitro assays have demonstrated promising inhibitory activity against specific protein targets, suggesting potential applications in oncology and inflammatory diseases.

Pharmacokinetic studies of 796115-52-1 have revealed interesting properties regarding its absorption, distribution, metabolism, and excretion (ADME) profile. The compound shows moderate solubility and permeability, with metabolic stability that makes it suitable for further drug development. Recent formulation efforts have focused on improving its bioavailability through various delivery systems.

In preclinical models, N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide has shown efficacy in disease-relevant assays while maintaining an acceptable safety profile. Toxicology studies indicate a favorable therapeutic window, though further investigation is needed to fully characterize its long-term effects. These findings position the compound as a promising candidate for translational research.

The synthesis and scale-up of 796115-52-1 have been optimized in recent studies, with several research groups reporting improved synthetic routes that enhance yield and purity. These advancements are crucial for enabling larger-scale biological evaluation and potential clinical development. Analytical methods for quality control have also been refined, ensuring reliable characterization of the compound.

Looking forward, researchers are exploring the potential of 796115-52-1 as a lead compound for further optimization. Computational modeling and fragment-based drug design approaches are being employed to develop analogs with enhanced potency and selectivity. These efforts aim to expand the therapeutic potential of this chemical scaffold while maintaining its favorable properties.

In conclusion, N-(1,3-dioxaindan-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide represents an exciting area of research in medicinal chemistry. The compound's unique characteristics and promising biological activity warrant continued investigation. As research progresses, this molecule may offer novel therapeutic opportunities for addressing unmet medical needs in various disease areas.